Cas no 2154050-35-6 (1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol)

• Product Name: 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol
• CAS No: 2154050-35-6
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 5895550
• PubChem ID: 165883362
• Update Time: 2025-05-22

1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol
• 1-[4-chloro-2-(trifluoromethyl)phenyl]prop-2-en-1-ol
• 2154050-35-6
• EN300-1943163

• Inchi： 1S/C10H8ClF3O/c1-2-9(15)7-4-3-6(11)5-8(7)10(12,13)14/h2-5,9,15H,1H2
• InChI Key： RTWNBZSPLAJDON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C=C)O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 236.0215771g/mol
• Monoisotopic Mass: 236.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol

1-4-Chloro-2-(Trifluoromethyl)Phenylprop-2-en-1-ol: A Comprehensive Overview

The compound 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No: 2154050-35-6) is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science due to its potential applications in drug design and advanced material synthesis. The molecule's structure, characterized by a chloro-substituted aromatic ring and a trifluoromethyl group, contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of chloro-substituted aromatic compounds in medicinal chemistry, particularly in the development of bioactive agents with enhanced pharmacokinetic profiles. The presence of the trifluoromethyl group further enhances the molecule's lipophilicity and metabolic stability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a building block for constructing complex molecular frameworks, including those with anti-inflammatory, antiviral, and anticancer activities.

One of the most notable advancements involving 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol is its role in the synthesis of novel kinase inhibitors. These inhibitors have shown remarkable efficacy in targeting specific protein kinases involved in cancer progression, offering a new avenue for personalized cancer therapy. The compound's ability to form stable covalent bonds with target enzymes has been extensively studied, providing insights into its mechanism of action and potential toxicity profiles.

In addition to its therapeutic applications, 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol has also found utility in the development of advanced materials. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the fabrication of high-performance organic light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into OLED structures significantly improves device efficiency and operational stability.

The synthesis of 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the chlorination of aromatic rings under controlled conditions and the subsequent installation of the trifluoromethyl group via electrophilic substitution reactions. The optimization of these steps has been a focal point for chemists aiming to improve yield and reduce production costs.

From an environmental standpoint, understanding the fate and transport of chloro-substituted aromatic compounds like this one is critical for assessing their potential ecological impact. Recent studies have investigated its biodegradation pathways under various environmental conditions, revealing that it exhibits moderate persistence in aqueous environments but can be effectively degraded by certain microbial communities under anaerobic conditions.

Looking ahead, the continued exploration of 1-4-chloro-2-(trifluoromethyl)phenylprop-2-en-1-one's properties is expected to unlock new opportunities across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.